1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene
Description
1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C9H6F3NS and its molecular weight is 217.21 g/mol. The purity is usually 95%.
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properties
CAS RN |
41499-21-2 |
|---|---|
Product Name |
1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene |
Molecular Formula |
C9H6F3NS |
Molecular Weight |
217.21 g/mol |
IUPAC Name |
1-(isothiocyanatomethyl)-4-(trifluoromethyl)benzene |
InChI |
InChI=1S/C9H6F3NS/c10-9(11,12)8-3-1-7(2-4-8)5-13-6-14/h1-4H,5H2 |
InChI Key |
AHXHRYRWYFSRQJ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CN=C=S)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC=C1CN=C=S)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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